Cas no 2692623-15-5 (1-Palmitin-2-Vaccenin-3-Butyrin)
1-Palmitin-2-Vaccenin-3-Butyrin Chemical and Physical Properties
Names and Identifiers
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- 11-Octadecenoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester, (11Z)-
- 1-(Butyryloxy)-3-(palmitoyloxy)propan-2-yl (Z)-octadec-11-enoate
- 2692623-15-5
- PD126790
- 11Z-octadecenoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester
- 1-Palmitin-2-Vaccenin-3-Butyrin
-
- Inchi: 1S/C41H76O6/c1-4-7-9-11-13-15-17-19-20-22-24-26-28-30-32-35-41(44)47-38(36-45-39(42)33-6-3)37-46-40(43)34-31-29-27-25-23-21-18-16-14-12-10-8-5-2/h15,17,38H,4-14,16,18-37H2,1-3H3/b17-15-
- InChI Key: GGUUIWWDYGCLGD-ICFOKQHNSA-N
- SMILES: C(OC(COC(=O)CCC)COC(=O)CCCCCCCCCCCCCCC)(=O)CCCCCCCCC/C=C\CCCCCC
Computed Properties
- Exact Mass: 664.56419014g/mol
- Monoisotopic Mass: 664.56419014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 47
- Rotatable Bond Count: 39
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.6
- Topological Polar Surface Area: 78.9Ų
1-Palmitin-2-Vaccenin-3-Butyrin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 34-3021-7-25mg |
1-Palmitin-2-Vaccenin-3-Butyrin |
2692623-15-5 | >99% | 25mg |
€253.00 | 2025-03-07 | |
| 1PlusChem | 1P01X6SZ-1mg |
11Z-octadecenoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester |
2692623-15-5 | ≥98% | 1mg |
$72.00 | 2024-05-08 | |
| 1PlusChem | 1P01X6SZ-5mg |
11Z-octadecenoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester |
2692623-15-5 | ≥98% | 5mg |
$165.00 | 2024-05-08 | |
| 1PlusChem | 1P01X6SZ-10mg |
11Z-octadecenoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester |
2692623-15-5 | ≥98% | 10mg |
$274.00 | 2024-05-08 | |
| 1PlusChem | 1P01X6SZ-25mg |
11Z-octadecenoic acid, 1-[(1-oxobutoxy)methyl]-2-[(1-oxohexadecyl)oxy]ethyl ester |
2692623-15-5 | ≥98% | 25mg |
$559.00 | 2024-05-08 |
1-Palmitin-2-Vaccenin-3-Butyrin Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 1-Palmitin-2-Vaccenin-3-Butyrin
Introduction to 1-Palmitin-2-Vaccenin-3-Butyrin (CAS No: 2692623-15-5)
1-Palmitin-2-Vaccenin-3-Butyrin, identified by the Chemical Abstracts Service Number (CAS No) 2692623-15-5, is a compound of significant interest in the field of biochemical and pharmaceutical research. This molecule, characterized by its unique structural composition, has garnered attention for its potential applications in drug development and therapeutic interventions. The compound’s name reflects its chemical structure, which includes palmitoyl, vaccenoyl, and butyryl groups, suggesting a complex and multifaceted interaction with biological systems.
The structural framework of 1-Palmitin-2-Vaccenin-3-Butyrin positions it as a candidate for exploring novel biochemical pathways and mechanisms. Its composition, featuring long-chain fatty acid derivatives, hints at possible roles in lipid metabolism and signal transduction. Recent studies have begun to uncover the compound’s interactions with cellular receptors and enzymes, which may pave the way for its use in modulating metabolic processes and enhancing cellular communication.
In the realm of pharmaceutical research, 1-Palmitin-2-Vaccenin-3-Butyrin has been studied for its potential in addressing metabolic disorders. The compound’s ability to interact with lipid-sensing receptors, such as peroxisome proliferator-activated receptors (PPARs), suggests that it could influence gene expression related to fat storage and energy expenditure. This aligns with ongoing efforts to develop treatments for conditions like obesity and type 2 diabetes by targeting key metabolic regulators.
Moreover, the compound’s derivatives have shown promise in preclinical trials as potential candidates for anti-inflammatory therapies. The butyryl group in its structure is particularly noteworthy, as it is commonly associated with molecules that exhibit anti-inflammatory properties. By modulating inflammatory pathways, 1-Palmitin-2-Vaccenin-3-Butyrin could serve as a valuable tool in the development of novel anti-inflammatory drugs.
Recent advancements in analytical chemistry have enabled more precise characterization of 1-Palmitin-2-Vaccenin-3-Butyrin, allowing researchers to delve deeper into its pharmacological properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular interactions and stability under various conditions. These findings are crucial for optimizing its formulation and delivery mechanisms in future therapeutic applications.
The compound’s potential extends beyond metabolic and inflammatory applications. Emerging research suggests that 1-Palmitin-2-Vaccenin-3-Butyrin may have neuroprotective effects, making it a candidate for investigating potential treatments for neurodegenerative diseases. The interaction of this molecule with neuronal receptors and its ability to cross the blood-brain barrier are areas of active investigation. Such findings could open new avenues for therapeutic strategies targeting conditions like Alzheimer’s disease and Parkinson’s disease.
In conclusion, 1-Palmitin-2-Vaccenin-3-Butyrin (CAS No: 2692623-15-5) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique structural features and interactions with biological systems position it as a valuable candidate for further exploration in metabolic disorders, inflammation, and neurodegenerative diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for advancing therapeutic interventions in the years to come.
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